Cas no 2225170-30-7 (2-Bromo-6-(trifluoromethyl)pyridine-4-boronic acid)

• Product Name: 2-Bromo-6-(trifluoromethyl)pyridine-4-boronic acid
• CAS No: 2225170-30-7
• MF: C₆H₄BBrF₃NO₂
• MW: 269.81
• CID: 5144561
• PubChem ID: 72212867
• Update Time: 2025-05-24

2-Bromo-6-(trifluoromethyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(trifluoromethyl)pyridine-4-boronic acid
• AB71110
• (2-Bromo-6-(trifluoromethyl)pyridin-4-yl)boronic acid
• 2225170-30-7

• Inchi： 1S/C6H4BBrF3NO2/c8-5-2-3(7(13)14)1-4(12-5)6(9,10)11/h1-2,13-14H
• InChI Key： MFJXNNZIXUYZKM-UHFFFAOYSA-N
• SMILES： C(C1N=C(Br)C=C(B(O)O)C=1)(F)(F)F

Computed Properties

• Exact Mass: 268.94706g/mol
• Monoisotopic Mass: 268.94706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-Bromo-6-(trifluoromethyl)pyridine-4-boronic acid

2-Bromo-6-(Trifluoromethyl)Pyridine-4-Boronic Acid: A Comprehensive Overview

2-Bromo-6-(trifluoromethyl)pyridine-4-boronic acid, also known by its CAS number CAS No. 2225170-30-7, is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential for functionalization. The presence of a bromine atom at the 2-position, a trifluoromethyl group at the 6-position, and a boronic acid moiety at the 4-position makes this compound particularly versatile for various chemical transformations.

The synthesis of 2-bromo-6-(trifluoromethyl)pyridine-4-boronic acid typically involves multi-step organic reactions, often starting from pyridine precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group, leveraging the high reactivity of aryl halides under specific conditions.

One of the most notable applications of this compound is in the field of drug discovery. The boronic acid group is highly reactive in Suzuki-Miyaura coupling reactions, allowing for the construction of complex molecular architectures. This has been exploited in the development of novel therapeutic agents targeting various disease states, including cancer and inflammatory disorders. Recent studies have demonstrated that derivatives of 2-bromo-6-(trifluoromethyl)pyridine-4-boronic acid exhibit potent inhibitory activity against key enzymes involved in these pathologies.

In addition to its role in medicinal chemistry, this compound has found applications in materials science, particularly in the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. The electronic properties of pyridine derivatives make them ideal candidates for these applications, and the trifluoromethyl group further enhances their stability and performance under harsh conditions. Researchers have reported promising results in using this compound as a building block for high-performance organic light-emitting diodes (OLEDs), where its electron-withdrawing nature contributes to improved device efficiency.

The structural versatility of 2-bromo-6-(trifluoromethyl)pyridine-4-boronic acid also extends to its use in click chemistry and other modular synthesis strategies. These approaches enable rapid assembly of complex molecules, accelerating the discovery process in both academic and industrial settings. Recent collaborative efforts between chemists and biologists have highlighted its potential as a scaffold for generating bioactive compounds with tailored pharmacokinetic profiles.

From an environmental perspective, there is growing interest in understanding the fate and toxicity of compounds like 2-bromo-6-(trifluoromethyl)pyridine-4-boronic acid. While it is not classified as a hazardous chemical under current regulations, its persistence in certain ecosystems remains an area of active research. Studies are underway to assess its biodegradation pathways and potential impact on aquatic life, ensuring that its use aligns with sustainable chemical practices.

In conclusion, 2-bromo-6-(trifluoromethyl)pyridine-4-boronic acid stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of functional groups offers unparalleled opportunities for innovation across multiple disciplines. As research continues to uncover new applications and optimize synthetic routes, this compound will undoubtedly play an increasingly important role in advancing both scientific knowledge and technological progress.